Cas no 1361610-55-0 (3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361610-55-0
• MF: C₁₃H₆Cl₅NO₂
• MW: 385.457238674164
• CID: 4966434
• Update Time: 2025-10-31

3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H6Cl5NO2/c14-5-1-7(11(17)8(15)2-5)13-12(18)6(3-10(20)21)9(16)4-19-13/h1-2,4H,3H2,(H,20,21)
• InChI Key： GMFPVIMLYLAPSC-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=C(C=C(C=2Cl)Cl)Cl)=NC=C(C=1CC(=O)O)Cl

Computed Properties

• Exact Mass: 384.881167 g/mol
• Monoisotopic Mass: 382.884117 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 50.2
• Molecular Weight: 385.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid

3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361610-55-0): A Comprehensive Overview

3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361610-55-0) is a unique and multifaceted compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of pyridine and features a complex structure with multiple chlorine atoms. Its unique chemical properties make it a valuable candidate for various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

The molecular formula of 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid is C₁₄H₈Cl₆O₂, and it has a molecular weight of approximately 409.97 g/mol. The compound's structure includes a pyridine ring substituted with dichloro and trichlorophenyl groups, along with an acetic acid moiety. This intricate arrangement imparts specific chemical and physical properties that are crucial for its various applications.

In recent years, the study of 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid has been driven by its potential in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The compound's ability to undergo selective functionalization reactions makes it a versatile building block in organic synthesis. Researchers have explored its role in the development of drugs targeting various diseases, including cancer and neurological disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid as a key intermediate in the synthesis of a new class of antiviral agents. The researchers demonstrated that this compound could be effectively modified to produce derivatives with potent antiviral activity against several strains of viruses. This finding underscores the compound's potential in addressing emerging viral threats and highlights its importance in drug discovery.

Beyond pharmaceutical applications, 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid has also found utility in the field of agrochemicals. Its structural characteristics make it suitable for use as an intermediate in the synthesis of herbicides and pesticides. Studies have shown that derivatives of this compound exhibit high efficacy against various plant pathogens while maintaining low toxicity to non-target organisms. This dual benefit makes it an attractive candidate for developing environmentally friendly agrochemicals.

The physical properties of 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid, such as its solubility and stability under different conditions, are critical for its practical applications. The compound is generally stable under standard laboratory conditions but may require specific handling procedures to maintain its integrity during long-term storage or transportation. Researchers have developed various methods to optimize its synthesis and purification processes to ensure high yields and purity levels.

In terms of safety and environmental impact, studies have been conducted to evaluate the potential risks associated with the use of 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid. These assessments have shown that while the compound itself is not classified as hazardous under current regulations, appropriate safety measures should be followed during handling to minimize any potential risks. Environmental studies have also indicated that the compound has low persistence in soil and water environments, reducing concerns about long-term ecological impacts.

The future prospects for 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid are promising. Ongoing research continues to explore new applications and derivatives of this compound. For instance, recent advancements in materials science have led to investigations into its potential use as a functional material in electronic devices due to its unique electronic properties. Additionally, there is growing interest in using this compound as a platform for developing new catalysts and reagents for organic synthesis.

In conclusion, 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361610-55-0) is a versatile and important compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it a valuable asset for researchers and industry professionals alike. As research continues to advance our understanding of this compound's potential uses and benefits, it is likely to play an increasingly significant role in various scientific and industrial fields.